molecular formula C12H16FN3O B8319967 5-Amino-2-(4-ethyl-3-oxopiperazin-1-yl)fluorobenzene

5-Amino-2-(4-ethyl-3-oxopiperazin-1-yl)fluorobenzene

Cat. No.: B8319967
M. Wt: 237.27 g/mol
InChI Key: HKAIXRUJFOVZJS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Amino-2-(4-ethyl-3-oxopiperazin-1-yl)fluorobenzene is a useful research compound. Its molecular formula is C12H16FN3O and its molecular weight is 237.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H16FN3O

Molecular Weight

237.27 g/mol

IUPAC Name

4-(4-amino-2-fluorophenyl)-1-ethylpiperazin-2-one

InChI

InChI=1S/C12H16FN3O/c1-2-15-5-6-16(8-12(15)17)11-4-3-9(14)7-10(11)13/h3-4,7H,2,5-6,8,14H2,1H3

InChI Key

HKAIXRUJFOVZJS-UHFFFAOYSA-N

Canonical SMILES

CCN1CCN(CC1=O)C2=C(C=C(C=C2)N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Fluoro-4-(4-ethyl-3-oxopiperazin-1-yl)nitrobenzene (3.4 g) was dissolved in ethyl acetate (200 ml) and the solution flushed with argon. Palladium (10% on carbon, 180 mg) was added, and the mixture hydrogenated under ambient pressure. After gas uptake had ceased, the mixture was filtered through celite and solvent evaporated to give 5-amino-2-(4-ethyl-3-oxopiperazin-1-yl)fluorobenzene, which was used without further purification.
Name
3-Fluoro-4-(4-ethyl-3-oxopiperazin-1-yl)nitrobenzene
Quantity
3.4 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One

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